Cas no 25501-47-7 (L-Proline, 5-oxo-,ammonium salt (1:1))

• Product Name: L-Proline, 5-oxo-,ammonium salt (1:1)
• CAS No: 25501-47-7
• MF: C₅H₁₀N₂O₃
• MW: 146.144501209259
• CID: 277543
• PubChem ID: 57376292
• Update Time: 2025-04-19

L-Proline, 5-oxo-,ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• L-Proline, 5-oxo-,ammonium salt (1:1)
• azanium,(2S)-5-oxopyrrolidine-2-carboxylate
• 5-oxo-L-proline ammoniate
• Ammonium 5-oxo-L-prolinate
• NS00080822
• NS00085695
• 25501-47-7
• EINECS 247-047-5

• Inchi： 1S/C5H7NO3.H3N/c7-4-2-1-3(6-4)5(8)9;/h3H,1-2H2,(H,6,7)(H,8,9);1H3/t3-;/m0./s1
• InChI Key： PYJZQCNNPABSAE-DFWYDOINSA-N
• SMILES： O=C1CC[C@@H](C(=O)[O-])N1.[NH4+]

Computed Properties

• Exact Mass: 146.0692
• Monoisotopic Mass: 146.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.2Ų

Experimental Properties

• PSA: 105.73